N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide
Overview
Description
N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide, also known as BPTA, is a chemical compound used in scientific research for its potential therapeutic applications. BPTA belongs to the class of thiazole derivatives and has been studied for its ability to inhibit various biological targets.
Mechanism of Action
N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide acts as an inhibitor of various biological targets such as cyclooxygenase-2, lipoxygenase, and histone deacetylase. N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide has also been shown to inhibit the activity of the transcription factor NF-κB, which plays a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects in various in vitro and in vivo studies. N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide has also been shown to have antioxidant properties and can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide has several advantages for lab experiments, including its easy synthesis, high purity, and low toxicity. However, N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide has limitations such as its poor solubility in aqueous solutions, which can limit its use in certain assays.
Future Directions
Future research on N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide should focus on its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Further studies should also investigate the mechanisms of action of N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide and its effects on various biological targets. Additionally, future research should focus on optimizing the synthesis method of N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide to improve its solubility and bioavailability.
Synthesis Methods
The synthesis of N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide involves the reaction of 2-phenylacetic acid with thionyl chloride to form 2-phenylacetyl chloride. The resulting compound is then reacted with 2-amino-5-benzoylthiazole to form N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide. This synthesis method has been optimized and can be carried out using various solvents and reagents.
Scientific Research Applications
N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide has been shown to inhibit the activity of various enzymes and receptors involved in these diseases, making it a potential drug candidate.
properties
IUPAC Name |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-ethylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22N2O2S/c1-2-18-13-15-19(16-14-18)17-22(29)27-26-28-23(20-9-5-3-6-10-20)25(31-26)24(30)21-11-7-4-8-12-21/h3-16H,2,17H2,1H3,(H,27,28,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIFPUXMDVSZFLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CC(=O)NC2=NC(=C(S2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-benzoyl-4-phenylthiazol-2-yl)-2-(4-ethylphenyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Azepan-1-yl-3-[(4-bromophenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine](/img/structure/B2394381.png)
![N-[2-(6,8-dimethyl-2-oxochromen-4-yl)-1-benzofuran-3-yl]-2-methylpropanamide](/img/structure/B2394384.png)
![1-methyl-4-(piperidin-1-yl)-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine](/img/structure/B2394387.png)
![8-(3-(4-(2-fluorophenyl)piperazin-1-yl)propyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2394388.png)
![Tert-butyl 3,6-diazabicyclo[3.2.1]octane-3-carboxylate;hydrochloride](/img/structure/B2394389.png)
![4-(6-(4-(4-fluorophenyl)piperazin-1-yl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)morpholine](/img/structure/B2394391.png)
![N-[(4-Methylphenyl)methyl]-N-[[2-(methylsulfonylmethyl)-1,3-thiazol-4-yl]methyl]prop-2-yn-1-amine](/img/structure/B2394395.png)
